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Compound of Interest

Compound Name: Indoxyl |A-D-glucoside

Cat. No.: B15494574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indoxyl, an indole-based organic compound, is a key intermediate in the biosynthesis of indigo

dye. In biomedical research, indoxyl and its derivatives are utilized as substrates for various

enzymes, including esterases and glycosidases, leading to the production of colored or

fluorescent products for detection and quantification of enzymatic activity. The proper

preparation of Indoxyl stock solutions is critical for obtaining reliable and reproducible

experimental results. This document provides detailed protocols for the preparation, storage,

and handling of Indoxyl stock solutions for research applications.

Chemical Properties and Solubility
A comprehensive understanding of the chemical properties of Indoxyl is essential for its

effective use in experimental settings.
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Property Value Reference

Chemical Name 1H-Indol-3-ol [1][2]

Synonyms Indoxyl, 3-Hydroxyindole [1][2]

CAS Number 480-93-3 [1][2][3][4][5]

Molecular Formula C₈H₇NO [2]

Molecular Weight 133.15 g/mol [2]

Appearance Solid [4]

Melting Point 85-87 °C [5]

Solubility

Soluble in organic solvents

such as ethanol and acetone.

Also soluble in water.

Preparation of Indoxyl Stock Solutions
The selection of a suitable solvent is paramount to ensure the stability and efficacy of the

Indoxyl stock solution. The following protocols provide guidance for preparing stock solutions

using common laboratory solvents.

Protocol for Preparing a 10 mM Stock Solution in DMSO
Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions of organic

compounds for use in biological assays.

Materials:

Indoxyl (CAS 480-93-3)

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Vortex mixer
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Sonicator (optional)

Procedure:

Weigh out 1.33 mg of Indoxyl powder.

Add the weighed Indoxyl to a clean microcentrifuge tube or amber vial.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes until the Indoxyl is completely dissolved.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes in a water

bath.

Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C, protected from light.

Protocol for Preparing a 10 mM Stock Solution in
Ethanol
Ethanol can be a suitable alternative to DMSO for certain cell culture applications where DMSO

toxicity is a concern.

Materials:

Indoxyl (CAS 480-93-3)

200 proof (absolute) Ethanol

Microcentrifuge tubes or amber vials

Vortex mixer

Sonicator (optional)
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Procedure:

Weigh out 1.33 mg of Indoxyl powder.

Transfer the powder to a clean microcentrifuge tube or amber vial.

Add 1 mL of absolute ethanol to the tube.

Vortex thoroughly for 1-2 minutes.

If necessary, sonicate the solution for 5-10 minutes to aid dissolution.

Aliquot the stock solution into smaller volumes for storage.

Store at -20°C, protected from light.

Storage and Stability
Proper storage is crucial to maintain the integrity of Indoxyl stock solutions.

Storage Condition Recommended Duration Notes

-20°C in an organic solvent

(DMSO or Ethanol)
Up to 3 months

Aliquoting is recommended to

minimize freeze-thaw cycles.

Protect from light.

-80°C in an organic solvent

(DMSO or Ethanol)
Up to 6 months

Provides longer-term stability.

Protect from light.

Aqueous solutions Not recommended for storage

Prepare fresh for each

experiment due to lower

stability.

Note: The stability of Indoxyl in solution can be influenced by factors such as pH, light

exposure, and temperature. It is recommended to perform validation studies to determine the

stability of stock solutions under specific experimental conditions.
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Workflow for Preparing Indoxyl Stock Solution
The following diagram illustrates the general workflow for preparing an Indoxyl stock solution.

Weigh Indoxyl Powder

Select Appropriate Solvent
(e.g., DMSO, Ethanol)

Dissolve Indoxyl in Solvent

Vortex/Sonicate to Ensure Complete Dissolution

Aliquot into Single-Use Tubes

Store at -20°C or -80°C, Protected from Light

Click to download full resolution via product page

Caption: Workflow for preparing Indoxyl stock solution.

Use of Indoxyl as an Enzyme Substrate
Indoxyl derivatives are often used as chromogenic substrates in enzyme assays. The general

principle is illustrated in the signaling pathway diagram below.
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Caption: Enzymatic conversion of an Indoxyl derivative.

Quality Control
To ensure the accuracy of experimental results, it is important to perform quality control checks

on the prepared Indoxyl stock solutions.

Visual Inspection: Check for any precipitation or color change in the stock solution before

use.

Concentration Verification: If necessary, the concentration of the stock solution can be

verified using UV-Vis spectrophotometry, though a standard curve with a known

concentration of Indoxyl would be required.
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Functional Assay: The functionality of the stock solution can be tested in a relevant enzyme

assay to ensure it produces the expected signal.

Safety Precautions
Indoxyl should be handled with appropriate safety precautions in a laboratory setting.

Wear personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Disclaimer: The information provided in these application notes is intended for guidance only. It

is the responsibility of the end-user to validate the protocols for their specific applications and

to ensure that all safety precautions are followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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